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Compound of Interest

Compound Name:
2-(Aminooxy)ethanamine

dihydrochloride

Cat. No.: B125414 Get Quote

Technical Support Center: 2-
(Aminooxy)ethanamine dihydrochloride
This technical support center provides guidance on the proper handling, dissolution, and

storage of 2-(Aminooxy)ethanamine dihydrochloride for research and development

applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving 2-(Aminooxy)ethanamine
dihydrochloride?

A1: The recommended solvent for creating stock solutions of 2-(Aminooxy)ethanamine
dihydrochloride is high-purity water, such as deionized or Milli-Q water. The compound is

highly soluble in water.[1] For applications requiring an anhydrous environment, Dimethyl

Sulfoxide (DMSO) or methanol can be used, although the solubility is lower in these solvents.

[2]

Q2: What is the solubility of 2-(Aminooxy)ethanamine dihydrochloride in common solvents?

A2: The solubility of 2-(Aminooxy)ethanamine dihydrochloride in water is 678 g/L at 20°C.[1]

It is slightly soluble in DMSO and methanol.[2]
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Q3: How should 2-(Aminooxy)ethanamine dihydrochloride be stored?

A3: 2-(Aminooxy)ethanamine dihydrochloride is hygroscopic and should be stored in a

tightly sealed container under an inert atmosphere, such as argon or nitrogen.[2] The

recommended storage temperature is 2-8°C.[2]

Q4: What are the primary applications of 2-(Aminooxy)ethanamine dihydrochloride in

research?

A4: This compound is primarily used as a bifunctional linker, specifically a PROTAC

(Proteolysis Targeting Chimera) linker, in the synthesis of molecules for targeted protein

degradation.[3] It is also used in the preparation of other chemical analogs.[2][4]

Q5: Is it necessary to adjust the pH of the stock solution?

A5: A solution of 2-(Aminooxy)ethanamine dihydrochloride in water will be acidic due to the

dihydrochloride salt form. A measured pH of a solution in water was 0.6.[1] For most chemical

synthesis applications, pH adjustment is not necessary. However, if the stock solution is to be

used in biological assays sensitive to pH, adjustment with a suitable buffer or base may be

required.

Dissolution Protocol and Data
Solubility Data Summary

Solvent Solubility Temperature (°C)

Water 678 g/L 20

DMSO Slightly Soluble Not Specified

Methanol Slightly Soluble Not Specified

Experimental Protocol: Preparation of a 1 M Aqueous
Stock Solution
Materials:

2-(Aminooxy)ethanamine dihydrochloride (MW: 149.02 g/mol )
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High-purity water (e.g., Milli-Q or deionized)

Sterile conical tube or volumetric flask

Calibrated balance

Vortex mixer or magnetic stirrer

Procedure:

Pre-dissolution Preparation:

Allow the vial of 2-(Aminooxy)ethanamine dihydrochloride to equilibrate to room

temperature before opening to minimize moisture condensation.

Weigh out the desired amount of the compound in a sterile container. For a 1 M solution,

this would be 149.02 mg per 1 mL of water.

Dissolution:

Add the appropriate volume of high-purity water to the container with the compound.

Seal the container and vortex or stir the solution until the solid is completely dissolved.

Gentle warming (to no more than 40°C) can be used to expedite dissolution if necessary,

though it is generally not required due to its high solubility.

Sterilization and Storage:

For biological applications, sterile filter the solution through a 0.22 µm filter into a sterile,

airtight container.

Store the stock solution at 2-8°C. For long-term storage, aliquoting the solution into single-

use vials is recommended to avoid repeated freeze-thaw cycles and contamination.
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Issue Possible Cause Recommended Solution

Compound does not fully

dissolve in water.

Insufficient solvent volume for

the amount of compound.

Add more water incrementally

until the compound dissolves.

Refer to the solubility data to

ensure you are not exceeding

the solubility limit.

Low-quality water containing

impurities.

Use high-purity, deionized or

Milli-Q water.

Solution appears cloudy or

contains particulates.
Incomplete dissolution.

Continue vortexing or stirring.

Gentle warming can be

applied.

Contamination of the solvent

or glassware.

Ensure all glassware is clean

and use fresh, high-purity

solvent.

The compound may have

degraded due to improper

storage.

Use a fresh vial of the

compound. Ensure proper

storage conditions are

maintained.

Precipitation occurs after

cooling a warmed solution.

The concentration is at or near

the saturation point at the

storage temperature.

Dilute the solution to a lower

concentration. Alternatively,

gently warm the solution

before use to redissolve the

precipitate.

pH of the solution is too low for

the intended application.

The compound is a

dihydrochloride salt, resulting

in an acidic solution.

Adjust the pH of the final

working solution using an

appropriate buffer system. Be

cautious when adding a base

directly to the concentrated

stock solution, as this could

affect compound stability.
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Caption: Workflow for dissolving 2-(Aminooxy)ethanamine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b125414?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-aminooxyethylamine-dihydrochloride-pd180630107220.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21092338.htm
https://file.medchemexpress.com/batch_PDF/HY-78768/2-Aminooxy-ethanamine-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.echemi.com/products/pd180630107220-2-aminooxyethylamine-dihydrochloride.html
https://www.benchchem.com/product/b125414#how-to-dissolve-2-aminooxy-ethanamine-dihydrochloride-for-stock-solutions
https://www.benchchem.com/product/b125414#how-to-dissolve-2-aminooxy-ethanamine-dihydrochloride-for-stock-solutions
https://www.benchchem.com/product/b125414#how-to-dissolve-2-aminooxy-ethanamine-dihydrochloride-for-stock-solutions
https://www.benchchem.com/product/b125414#how-to-dissolve-2-aminooxy-ethanamine-dihydrochloride-for-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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